Cas no 214360-49-3 (3-Acetylphenylboronic acid, pinacol ester)

3-Acetylphenylboronic acid, pinacol ester Properties

Names and Identifiers

• 1-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethanone
• 1-[3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)Phenyl]Ethanone
• 3-Acetylphenylboronic acid, pinacol ester
• Ethanone,1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
• 2-(3-Acetylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• SCHEMBL4782167
• 3-Acetylphenylboronic acid pinacol ester
• 214360-49-3
• FS-5050
• 1-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanone, AldrichCPR
• A815361
• 1-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethan-1-one
• AB22739
• CS-0094692
• EN300-1706216
• MFCD05863923
• D75608
• J-503069
• AKOS015951041
• 1-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethan-1-one
• DTXSID40375249
• FT-0643971
• 1-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethan-1-one
• CMMASGVZWZQOEY-UHFFFAOYSA-N
• 3-Acetylphenylboronic acid, pinacol ester, AldrichCPR
• Z1741964479
• DB-045580
• +Expand

• MDL： MFCD05863923
• InChIKey： CMMASGVZWZQOEY-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H19BO3/c1-10(16)11-7-6-8-12(9-11)15-17-13(2,3)14(4,5)18-15/h6-9H,1-5H3
• SMILES： CC(=O)C1=CC(=CC=C1)B2OC(C)(C)C(C)(C)O2

Computed Properties

• Exact Mass: 246.14300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 246.143
• Heavy Atom Count: 18
• Complexity: 322
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• LogP: 2.18840
• PSA: 35.53000
• Refractive Index: 1.498
• Boiling Point: 362.5°Cat760mmHg
• Melting Point: 51-52°C
• Flash Point: 173.1°C
• Density: 1.04

3-Acetylphenylboronic acid, pinacol ester Security Information

• WGK Germany：3
• Safety Instruction： 24/25
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Risk Phrases： 22

3-Acetylphenylboronic acid, pinacol ester Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%